Cas no 946348-78-3 (N2,N4-bis(4-methoxyphenyl)pteridine-2,4-diamine)

• Product Name: N2,N4-bis(4-methoxyphenyl)pteridine-2,4-diamine
• CAS No: 946348-78-3
• MF: C₂₀H₁₈N₆O₂
• MW: 374.395923137665
• CID: 6509826
• Update Time: 2025-05-19

N2,N4-bis(4-methoxyphenyl)pteridine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• N2,N4-bis(4-methoxyphenyl)pteridine-2,4-diamine
• 2,4-Pteridinediamine, N2,N4-bis(4-methoxyphenyl)-

• Inchi： 1S/C20H18N6O2/c1-27-15-7-3-13(4-8-15)23-19-17-18(22-12-11-21-17)25-20(26-19)24-14-5-9-16(28-2)10-6-14/h3-12H,1-2H3,(H2,22,23,24,25,26)
• InChI Key： YDDOBXQSYXOSSR-UHFFFAOYSA-N
• SMILES： N1=C2C(N=CC=N2)=C(NC2=CC=C(OC)C=C2)N=C1NC1=CC=C(OC)C=C1

Experimental Properties

• Density: 1.353±0.06 g/cm3(Predicted)
• Boiling Point: 596.5±60.0 °C(Predicted)
• pka: 4.15±0.10(Predicted)

Additional information on N2,N4-bis(4-methoxyphenyl)pteridine-2,4-diamine

N2,N4-bis(4-methoxyphenyl)pteridine-2,4-diamine: A Comprehensive Overview

The compound with CAS No 946348-78-3, known as N2,N4-bis(4-methoxyphenyl)pteridine-2,4-diamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of pteridine, a heterocyclic structure that plays a crucial role in various biological and chemical processes. The pteridine core of this molecule is further substituted with two 4-methoxyphenyl groups at the N2 and N4 positions, conferring it with unique electronic and structural properties.

Recent studies have highlighted the potential of N2,N4-bis(4-methoxyphenyl)pteridine-2,4-diamine in the development of advanced materials, particularly in the realm of optoelectronics. Researchers have explored its ability to act as a building block for constructing two-dimensional (2D) materials, which exhibit exceptional electronic and optical properties. The incorporation of the pteridine framework into these materials has been shown to enhance their stability and conductivity, making them promising candidates for applications in flexible electronics and energy storage devices.

In addition to its material science applications, this compound has also been investigated for its potential in biochemistry. The pteridine moiety is known to be involved in various enzymatic reactions and metabolic pathways, making it a valuable target for drug discovery. Recent findings suggest that N2,N4-bis(4-methoxyphenyl)pteridine-2,4-diamine could serve as a lead compound for designing inhibitors of certain enzymes involved in diseases such as cancer and neurodegenerative disorders.

The synthesis of N2,N4-bis(4-methoxyphenyl)pteridine-2,4-diamine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring the scalability of the synthesis process for industrial applications.

From an environmental perspective, the compound's biodegradability and toxicity have been assessed in recent studies. These studies have demonstrated that N2,N4-bis(4-methoxyphenyl)pteridine-2,4-diamine exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is required to fully understand its long-term environmental impact and potential for bioaccumulation.

In conclusion, N2,N4-bis(4-methoxyphenyl)pteridine-2,4-diamine (CAS No 946348-78-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and promising properties make it an exciting subject for ongoing research and development efforts.